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Compound of Interest

Compound Name: BP-1-108

Cat. No.: B606319

This document provides crucial safety and logistical information for the proper handling and
disposal of BP-1-108, a selective STATS5 inhibitor. The following procedures are intended for
researchers, scientists, and drug development professionals. Adherence to these guidelines is
essential for maintaining a safe laboratory environment and ensuring regulatory compliance.

Immediate Safety and Handling Precautions

BP-1-108 is a solid powder that is soluble in DMSO.[1] As with any potent bioactive small
molecule, appropriate personal protective equipment (PPE) should be worn at all times. This
includes, but is not limited to, safety goggles, a lab coat, and chemical-resistant gloves. All
handling of the solid compound and its solutions should be performed in a well-ventilated area,
preferably within a chemical fume hood.

In the event of a spill, the area should be evacuated of all non-essential personnel. The spill
should be contained using an inert absorbent material, such as sand or earth.[2][3] The
contaminated absorbent material must be collected and placed in a sealed, properly labeled
container for hazardous waste disposal. Do not wash spills down the drain.

Step-by-Step Disposal Protocol

The disposal of BP-1-108 and its associated waste must comply with all local, regional, and
national hazardous waste regulations. Under no circumstances should this chemical be
disposed of in the sanitary sewer or as regular trash.
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» Waste Identification and Segregation: All waste containing BP-1-108, including unused
product, contaminated labware (e.g., pipette tips, vials), and spill cleanup materials, must be
classified as hazardous chemical waste. This waste stream should be segregated from non-
hazardous waste and other incompatible chemical wastes.

o Containerization: Use only approved, leak-proof, and clearly labeled hazardous waste
containers. The label should include the chemical name ("BP-1-108"), the concentration (if in
solution), and the appropriate hazard warnings.

e \Waste Collection:

o Solid Waste: Collect solid BP-1-108 and contaminated disposable items in a designated,
sealed container.

o Liquid Waste: Solutions of BP-1-108 in solvents like DMSO should be collected in a
separate, compatible, and sealed hazardous waste container. Do not mix with other
solvent waste streams unless permitted by your institution's hazardous waste
management plan.

o Storage: Store the sealed hazardous waste containers in a designated, well-ventilated, and
secure area away from incompatible materials.

o Disposal: Arrange for the pickup and disposal of the hazardous waste through your
institution's Environmental Health and Safety (EHS) department or a licensed waste disposal
contractor.

Quantitative Data Summary

Due to the limited publicly available data for BP-1-108, the following table provides a summary
of its known physical and chemical properties. Researchers should always refer to the batch-
specific Certificate of Analysis for the most accurate information.
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Property Value Source

Molecular Formula C32H38N206S MedKoo Biosciences
Molecular Weight 578.72 g/mol MedKoo Biosciences
Appearance Solid powder MedKoo Biosciences
Solubility Soluble in DMSO MedKoo Biosciences
Storage (Short Term) 0 - 4 °C (days to weeks) MedKoo Biosciences
Storage (Long Term) -20 °C (months to years) MedKoo Biosciences

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of BP-1-108
waste.
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Caption: Logical workflow for the safe disposal of BP-1-108 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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